Cas no 41371-14-6 (Cholesterol Butyl Carbonate)

• Product Name: Cholesterol Butyl Carbonate
• CAS No: 41371-14-6
• MF: C₃₂H₅₄O₃
• MW: 486.769370555878
• MDL: MFCD07776848
• CID: 926927
• PubChem ID: 87565800
• Update Time: 2025-04-19

Cholesterol Butyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Cholesterol Butyl Carbonate
• butyl [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] carbonate
• cholesterol n-butyl carbonate
• Butyl Carbonic Acid Cholesterol Ester
• Cholesterol carbonic acid butyl ester
• Butyl (3beta)-cholest-5-en-3-yl carbonate
• 41371-14-6
• DTXSID80659873
• SCHEMBL4426430
• PHGPOYKRNJWODC-PTHRTHQKSA-N
• AKOS015840352
• CS-0183057
• MFCD07776848
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL BUTYL CARBONATE
• butyl (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl carbonate

• MDL： MFCD07776848
• Inchi： 1S/C32H54O3/c1-7-8-20-34-30(33)35-25-16-18-31(5)24(21-25)12-13-26-28-15-14-27(23(4)11-9-10-22(2)3)32(28,6)19-17-29(26)31/h12,22-23,25-29H,7-11,13-21H2,1-6H3/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
• InChI Key： PHGPOYKRNJWODC-PTHRTHQKSA-N
• SMILES： O(C(=O)OCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 486.40700
• Monoisotopic Mass: 486.407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 561.9±20.0 °C at 760 mmHg
• Flash Point: 142.1±15.9 °C
• Refractive Index: 1.512
• PSA: 35.53000
• LogP: 9.34970
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Cholesterol Butyl Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better